N-cyclohexyl-N-ethyl-N'-phenylurea

• IUPAC Name: 1-cyclohexyl-1-ethyl-3-phenylurea
• InChI: InChI=1S/C15H22N2O/c1-2-17(14-11-7-4-8-12-14)15(18)16-13-9-5-3-6-10-13/h3,5-6,9-10,14H,2,4,7-8,11-12H2,1H3,(H,16,18)
• InChI Key: RZJRKYXKMBXJIM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

N-cyclohexyl-N-ethyl-N'-phenylurea (CEPU) is a chemical compound that belongs to the family of urea derivatives. CEPU has been studied extensively for its potential applications in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

N-cyclohexyl-N-ethyl-N'-phenylurea exerts its biological effects by inhibiting the activity of the enzyme carbonic anhydrase. This enzyme is involved in various physiological processes, including acid-base balance, respiration, and bone resorption. By inhibiting carbonic anhydrase, this compound can modulate these processes and exert its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and chemokines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N-ethyl-N'-phenylurea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological effects. However, this compound also has some limitations. It is relatively insoluble in water, which can make it difficult to use in aqueous experiments. Additionally, this compound has been shown to have some cytotoxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-N-ethyl-N'-phenylurea. One potential direction is to investigate its potential applications in the treatment of cancer and inflammatory diseases. Another potential direction is to investigate its mechanism of action in more detail, particularly its interactions with carbonic anhydrase and other enzymes. Additionally, future research could focus on improving the solubility and reducing the cytotoxicity of this compound to make it more useful for lab experiments.

Scientific Research Applications

N-cyclohexyl-N-ethyl-N'-phenylurea has been used in various scientific research studies due to its potential applications in the field of medicine. It has been studied for its ability to inhibit the growth of cancer cells, particularly breast cancer cells. This compound has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.